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Core Directive & Executive Summary

Thermal maturity assessment is the critical control point in de-risking hydrocarbon exploration.
It answers the fundamental question: Has this source rock generated oil or gas, and if so,
when?

This guide moves beyond basic definitions to provide a rigorous, field-proven workflow for
determining thermal maturity. We integrate three distinct datasets—Optical (Vitrinite
Reflectance), Pyrolytic (Rock-Eval

), and Molecular (Biomarker Isomerization)—to construct a self-validating maturity model.
Reliance on a single parameter is a primary cause of basin modeling failure due to phenomena
like vitrinite suppression or oil-based mud (OBM) contamination.

Optical Maturity: Vitrinite Reflectance ()

Vitrinite Reflectance (

) remains the industry "Gold Standard"” for calibrating burial history models. It measures the
percentage of incident light reflected from vitrinite macerals (derived from woody plant tissue),
which increases irreversibly with thermal stress.[1][2]

Experimental Protocol (Modified ASTM D7708)

Objective: Obtain a statistically significant mean random reflectance (
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) from indigenous vitrinite populations.

Reagents & Equipment:

o Sample: Core chips or cuttings (>19).

e Mounting: Epoxy resin/hardener mixture.

» Polishing: Silicon carbide papers (240-600 grit) followed by alumina/diamond slurries (0.3

m and 0.05
m).

e Microscope: Incident light microscope with oil immersion objective (40x-50x), monochromatic
filter (546 nm), and photomultiplier.

Step-by-Step Methodology:

e Cleaning: Wash cuttings to remove drilling mud. If OBM is present, solvent extraction
(DCM/MeOH) is mandatory prior to mounting to prevent softening of the resin.

e Mounting: Pot samples in epoxy resin. Centrifuge to remove air bubbles and ensure particle
settling. Cure for 24 hours.

e Grinding & Polishing:
o Coarse: Grind flat using 600-grit SiC paper.
o Fine: Polish with 0.3

m alumina slurry on a synthesis cloth.

o Final: Polish with 0.05

m colloidal silica. Critical Step: The surface must be scratch-free; scratches scatter light,
artificially lowering

readings.
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» Calibration: Calibrate the photometer using glass standards (e.g., Spinel
, YAG
) that bracket the expected sample maturity.

o Measurement: Measure at least 50 random vitrinite particles. Avoid oxidized (pitted) or
recycled (high

) particles.

Data Interpretation & Windows
Maturity Stage (%) Range Hydrocarbon Phase
Immature <0.55 Biogenic Gas / Kerogen
Early Oil 0.55-0.70 Heavy OiIl
Peak Oil 0.70-1.00 Black Oill
Late OiIl 1.00-1.30 Volatile Oil / Condensate
Wet Gas 1.30-2.00 Condensate / Wet Gas
Dry Gas > 2.00 Dry Gas (Methane)

Troubleshooting: The Suppression Effect

Problem: In hydrogen-rich (Type I/ll) kerogens (e.g., lacustrine shales),

values are often "suppressed” (read lower than actual maturity) due to lipid adsorption on the
vitrinite structure. Correction: If

< 0.6% but fluorescence intensity is low, cross-check with
or biomarker ratios.

Pyrolytic Maturity: Rock-Eval ( )[3][4][5]

Rock-Eval pyrolysis is a rapid screening tool.[3][4] The parameter
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Is the temperature at which the maximum release of hydrocarbons (S2 peak) occurs during
programmed heating.

Experimental Protocol

Objective: Determine

to
C accuracy.

Step-by-Step Methodology:
e Preparation: Crush rock to powder (<250

m). Do not grind to flour, as this disrupts kerogen kinetics.

¢ Weighing: Load ~60-100 mg into a crucible.
e Pyrolysis Cycle:
o Isotherm: 300°C for 3 mins (measures S1: free hydrocarbons).
o Ramp: Heat from 300°C to 650°C at 25°C/min (Standard Cycle).
o Detection: Flame lonization Detector (FID) records hydrocarbons evolved.

o Calculation: The instrument records the temperature of the oven at the precise moment the
S2 peak reaches its maximum height.

Interpretation Logic
is robust only when the S2 peak is distinct (>0.2 mg HC/g rock).

e Immature:
C[3][5][6]
e Oil Window:

C -
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C

e Gas Window:
Cl[6]
Critical Caveat:

Is dependent on Kerogen Type.[6][7] Type | (Lacustrine) kerogen enters the oil window at
higher

(~440-445°C) than Type Il (Marine) kerogen due to higher activation energy bonds.

Molecular Maturity: Biomarker Isomerization

When optical and pyrolytic methods fail (e.g., suppression, OBM contamination), molecular
geochemistry provides the "chemical clock.” We utilize the irreversible stereochemical
isomerization of steranes and hopanes.

Mechanism

Biological sterols are synthesized in the 20R configuration (biological). Upon burial and
heating, they isomerize to the thermodynamically stable 20S configuration (geological). The
ratio of S/(S+R) increases until equilibrium.

Experimental Protocol (GC-MS)

Objective: Quantify sterane isomers using Gas Chromatography-Mass Spectrometry (GC-MS).

Step-by-Step Methodology:

Extraction: Solvent extract (DCM:MeOH 93:7) pulverized rock for 24h (Soxhlet).

Asphaltene Precipitation: Precipitate asphaltenes using excess n-hexane.

Fractionation: Separate maltenes via column chromatography (silica/alumina) into Saturates,
Aromatics, and Polars.

Analysis: Inject Saturate fraction into GC-MS.
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o Mode: Selected lon Monitoring (SIM).

o Target lons: m/z 217 (Steranes), m/z 191 (Hopanes).

 Integration: Integrate peak areas for:

o C29 ngcontent-ng-c3932382896=""_nghost-ng-c706637299="" class="inline ng-star-
inserted">

20S and 20R Steranes.[8][9]

o C29

and

Steranes.[8][10]

Visualization: Isomerization Pathway

Key Ratios

C29 Sterane bb / (bb + aa)

C29 Sterane 20S / (20S + 20R)

Biological Precursor Burial Thermal Stress Isomerization Geological Product Ratio: ~0.55 (20S) Equilibrium
(20R Configuration) (Burial) (20S + 20R Mix) (Max Maturity)

Click to download full resolution via product page

Figure 1: Stereochemical evolution of sterane biomarkers from biological precursors to
geological isomers under thermal stress.[5][8][10][11]

Data Interpretation Table
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Range
_ g Equilibrium SRR
Parameter Reaction (Immature -> .
(End Point) E
Mature) q.
Cc29 0.0
C29 Sterane 20S ~0.52 - 0.55 ~0.80 - 0.90%

20S / (20S+20R)  0.55

C29
/( 0.0
C29 Sterane ~0.67 - 0.71 ~0.90 - 1.00%
+ 0.70
)
C32 0.0 ~0.60% (Early
Hopane 22S ~0.57 - 0.62

225/ (22S+22R)  0.60 Oil)

Application Note: Hopane isomerization reaches equilibrium very early (start of oil window).
Sterane isomerization covers the entire oil window, making it the superior tool for peak oll
assessment.

Integrated Workflow: The Multi-Proxy Approach

No single parameter is infallible. The following workflow illustrates the decision logic for
integrating these datasets to validate maturity.
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Start: Maturity Assessment

l
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l
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i

Is Tmax Consistent with Ro?
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Figure 2: Decision logic for integrating optical, pyrolytic, and molecular maturity parameters to
resolve data conflicts.

Reconciliation Protocol
o If

<
Equivalent: Suspect Suppression. This is common in Type I/ll source rocks. Trust the
(if S2 is good) or run Biomarkers.

o If

is anomalously low (<430°C) but

is high (>0.7%): Suspect Contamination (drilling mud/bitumen) or Mineral Matrix Effect
(retention of hydrocarbons). Trust the

and

disagree: Biomarkers are the "Referee." Sterane ratios are unaffected by suppression or
mineral matrix, though they can be affected by source facies variations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Integrated Maturity Assessment
Protocols for Petroleum Systems]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618986#practical-applications-of-maturity-
parameters-in-oil-exploration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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